Cas no 2172181-36-9 (4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methoxybenzoic acid)

• Product Name: 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methoxybenzoic acid
• CAS No: 2172181-36-9
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 6000460
• PubChem ID: 165529322
• Update Time: 2025-05-19

4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methoxybenzoic acid
• EN300-1498609
• 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]-2-methoxybenzoic acid
• 2172181-36-9

• Inchi： 1S/C27H24N2O6/c1-34-23-14-16(10-11-21(23)24(30)31)28-25(32)27(12-13-27)29-26(33)35-15-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-11,14,22H,12-13,15H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： YWXRMUJIFMXMRV-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=CC(C(=O)O)=C(C=1)OC

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methoxybenzoic acid

Recent Advances in the Study of 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methoxybenzoic acid (CAS: 2172181-36-9)

The compound 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methoxybenzoic acid (CAS: 2172181-36-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopropaneamido moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methoxybenzoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that minimizes side reactions and improves purity. The researchers utilized solid-phase peptide synthesis (SPPS) techniques, leveraging the Fmoc-protected amino group for selective coupling reactions. This advancement is critical for scaling up production and ensuring reproducibility in preclinical studies.

In addition to synthetic improvements, the biological activity of this compound has been a focal point. Preliminary in vitro studies have indicated that 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methoxybenzoic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory drugs. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another promising avenue of research involves the use of this compound as a precursor for more complex molecules. Its cyclopropaneamido group provides a rigid structural framework that can be exploited to design novel drug candidates with enhanced stability and target specificity. Recent work published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its utility in the synthesis of peptidomimetics, which mimic the structure and function of natural peptides but offer improved metabolic stability.

Despite these advancements, challenges remain in the development of 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methoxybenzoic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2-methoxybenzoic acid (CAS: 2172181-36-9) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Ongoing research continues to shed light on its synthetic accessibility, biological activity, and potential applications, making it a compound of significant interest for future studies.